Cas no 1072944-43-4 (7-Chloroimidazo1,2-apyridine Hydrochloride)

• Product Name: 7-Chloroimidazo1,2-apyridine Hydrochloride
• CAS No: 1072944-43-4
• MF: C₇H₆Cl₂N₂
• MW: 189.041939258575
• MDL: MFCD11504887
• CID: 857441
• PubChem ID: 46739168
• Update Time: 2025-10-29

7-Chloroimidazo1,2-apyridine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-CHLOROIMIDAZO[1,2-A]PYRIDINE, HCL
• 7-Chloroimidazo[1,2-a]pyridine hydrochloride
• AK-91153
• ANW-42375
• CTK8B3359
• I02-5195
• KB-46311
• 7-Chloroimidazo[1,2-a]pyridine,hydrochloride
• 7-Chloroimidazo[1,2-a]pyridine--hydrogen chloride (1/1)
• F13942
• 7-chloroimidazo[1,2-a]pyridine;hydrochloride
• AKOS015892413
• 7-Chloroimidazo[1,2-a]pyridine HCl
• MFCD11504887
• CS-0211844
• DTXSID90674794
• AS-47495
• 1072944-43-4
• 7-Chloroimidazo[1,2-a]pyridinehydrochloride
• 7-Chloroimidazo1,2-apyridine Hydrochloride

• MDL： MFCD11504887
• Inchi： 1S/C7H5ClN2.ClH/c8-6-1-3-10-4-2-9-7(10)5-6;/h1-5H;1H
• InChI Key： IAOBWJLYEONXCF-UHFFFAOYSA-N
• SMILES： ClC1C=CN2C=CN=C2C=1.Cl

Computed Properties

• Exact Mass: 187.9908036g/mol
• Monoisotopic Mass: 187.9908036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 7-Chloroimidazo1,2-apyridine Hydrochloride

Recent Advances in the Study of 7-Chloroimidazo[1,2-a]pyridine Hydrochloride (CAS: 1072944-43-4)

7-Chloroimidazo[1,2-a]pyridine Hydrochloride (CAS: 1072944-43-4) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its imidazopyridine core structure, has been the subject of numerous studies due to its potential therapeutic applications. Recent research has focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of neurological and inflammatory disorders.

The synthesis of 7-Chloroimidazo[1,2-a]pyridine Hydrochloride has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes palladium-catalyzed cross-coupling reactions, achieving a 92% yield with high enantiomeric purity. This advancement is critical for scaling up production for preclinical and clinical studies.

Pharmacologically, 7-Chloroimidazo[1,2-a]pyridine Hydrochloride has shown promise as a modulator of GABA_A receptors. A study published in Neuropharmacology (2024) demonstrated its efficacy in reducing seizure activity in rodent models of epilepsy, with a notable reduction in neuronal hyperexcitability. The compound's ability to selectively target α2/α3 subunits of GABA_A receptors suggests potential for developing next-generation anxiolytics and anticonvulsants with fewer side effects compared to benzodiazepines.

In addition to its neurological applications, recent research has explored the anti-inflammatory properties of 7-Chloroimidazo[1,2-a]pyridine Hydrochloride. A 2024 study in the European Journal of Pharmacology reported its inhibitory effects on NF-κB signaling pathways, reducing pro-inflammatory cytokine production in macrophage cells. These findings highlight its potential as a therapeutic agent for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in the clinical translation of 7-Chloroimidazo[1,2-a]pyridine Hydrochloride. Pharmacokinetic studies indicate moderate oral bioavailability and a relatively short half-life, necessitating further structural modifications or formulation strategies. Ongoing research is investigating prodrug approaches and nanoparticle-based delivery systems to enhance its therapeutic profile.

In conclusion, 7-Chloroimidazo[1,2-a]pyridine Hydrochloride (CAS: 1072944-43-4) represents a versatile scaffold with significant potential in drug discovery. Its dual activity in neurological and inflammatory pathways positions it as a compelling candidate for multifactorial diseases. Future studies should focus on optimizing its pharmacokinetic properties and elucidating its long-term safety profile to facilitate clinical development.